(Z)-2-(5-(4-chlorobenzyl)-3-(4-fluorophenyl)-4-oxothiazolidin-2-ylidene)-2-cyanoacetamide

• IUPAC Name: (2Z)-2-[5-[(4-chlorophenyl)methyl]-3-(4-fluorophenyl)-4-oxo-1,3-thiazolidin-2-ylidene]-2-cyanoacetamide
• InChI: InChI=1S/C19H13ClFN3O2S/c20-12-3-1-11(2-4-12)9-16-18(26)24(14-7-5-13(21)6-8-14)19(27-16)15(10-22)17(23)25/h1-8,16H,9H2,(H2,23,25)/b19-15-
• InChI Key: JXMAOVQKYIURTI-CYVLTUHYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC2C(=O)N(C(=C(C#N)C(=O)N)S2)C3=CC=C(C=C3)F)Cl
• Isomeric SMILES: C1=CC(=CC=C1CC2C(=O)N(/C(=C(\C#N)/C(=O)N)/S2)C3=CC=C(C=C3)F)Cl
• Molecular Formula: C19H13ClFN3O2S
• Molecular Weight: 401.8 g/mol

Description

This compound is a thiazolidine derivative with additional functional groups. Thiazolidines are a class of organic compounds that contain a five-membered C3HNS ring. They are used in various fields, including medicinal chemistry, due to their diverse biological activities.

Scientific Research Applications

Antimicrobial Activity

• Research has shown the synthesis of new thiazole and pyrazole derivatives based on specific moieties that exhibited promising antimicrobial activities against a range of microorganisms. These compounds have been evaluated for their potential as antimicrobial agents, highlighting the importance of structural modifications in enhancing their activity (Gouda et al., 2010).

Anticancer Activity

• A series of novel thiazolidinone derivatives have been synthesized and screened for their anticancer activity. Some compounds were identified with significant antimitotic activity, showcasing the role of specific substituents in enhancing the anticancer cytotoxicity levels of 4-thiazolidinone derivatives (Buzun et al., 2021).

Anti-inflammatory Activity

• Another study focused on the synthesis of N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide derivatives, revealing significant anti-inflammatory activity for certain compounds. This research underscores the therapeutic potential of these derivatives as anti-inflammatory agents (Sunder & Maleraju, 2013).

Future Directions

Thiazolidine derivatives are a focus of ongoing research due to their diverse biological activities. Future studies might explore the potential uses of this compound in medicinal chemistry, such as its potential antimicrobial, antiviral, or anticancer activity.